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Compound Name:
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cyanocyclobutanecarboxylate

Cat. No.: B1328054 Get Quote

Methyl 1-cyanocyclobutanecarboxylate: A
Technical Guide to its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 1-cyanocyclobutanecarboxylate is a niche chemical compound with potential

applications in synthetic organic chemistry and pharmaceutical development. As with any novel

compound, a thorough understanding of its physical properties is paramount for its effective

use in research and development. This technical guide provides an in-depth overview of the

known physical properties of Methyl 1-cyanocyclobutanecarboxylate, namely its boiling point

and density. Due to the limited availability of experimentally verified data in peer-reviewed

literature, this guide presents predicted values and outlines detailed experimental protocols for

their determination.

Core Physical Properties
Precise experimental determination of the physical properties of Methyl 1-
cyanocyclobutanecarboxylate is not readily available in published scientific literature.

However, predicted values from chemical suppliers provide a useful starting point for handling

and experimentation.
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Property Predicted Value Source

Boiling Point 224.5±25.0 °C at 760 mmHg ChemSrc

Density 1.11±0.1 g/cm³ ChemSrc

Molecular Formula C₇H₉NO₂ Santa Cruz Biotechnology[1]

Molecular Weight 139.15 g/mol Santa Cruz Biotechnology[1]

Experimental Protocols
The following sections detail standardized experimental procedures for the determination of the

boiling point and density of a liquid compound such as Methyl 1-
cyanocyclobutanecarboxylate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for determining the boiling

point of a small sample is the capillary method.

Materials:

Sample of Methyl 1-cyanocyclobutanecarboxylate

Thiele tube

High-temperature mineral oil

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small rubber band or wire

Heating apparatus (e.g., Bunsen burner or heating mantle)

Safety goggles and lab coat
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Procedure:

Sample Preparation: A small amount of Methyl 1-cyanocyclobutanecarboxylate is placed

into a small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: The Thiele tube is filled with mineral oil, and the thermometer-test tube assembly is

immersed in the oil.

Observation: The apparatus is gently heated. As the temperature rises, a stream of bubbles

will emerge from the open end of the capillary tube.

Boiling Point Determination: The heating is discontinued, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the liquid just begins to enter the

capillary tube.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid is by using a pycnometer or a gravimetric method with a

calibrated volumetric flask.

Materials:

Sample of Methyl 1-cyanocyclobutanecarboxylate

Pycnometer (or a calibrated volumetric flask)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath (for temperature control)
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Distilled water

Acetone (for cleaning and drying)

Procedure:

Pycnometer Preparation: The pycnometer is thoroughly cleaned with distilled water and

acetone and then dried completely.

Mass of Empty Pycnometer: The mass of the clean, dry pycnometer is accurately

determined using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with Methyl 1-
cyanocyclobutanecarboxylate, ensuring no air bubbles are trapped. The mass of the filled

pycnometer is then measured.

Temperature Control: The temperature of the sample is recorded. For high accuracy, the

measurement should be performed at a constant, known temperature using a water bath.

Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with distilled

water of a known temperature and density. The mass is then measured.

Calculation: The density of the sample is calculated using the following formula: Density of

Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] / [(Mass of

Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water at the

measurement temperature

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a novel chemical compound like Methyl 1-cyanocyclobutanecarboxylate.
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Workflow for Physical Property Characterization of a Novel Compound
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Caption: A logical workflow for the synthesis, purification, and physical property characterization

of a novel chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1328054?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/methyl-1-cyanocyclobutanecarboxylate-58920-79-9
https://www.benchchem.com/product/b1328054#physical-properties-like-boiling-point-and-density-of-methyl-1-cyanocyclobutanecarboxylate
https://www.benchchem.com/product/b1328054#physical-properties-like-boiling-point-and-density-of-methyl-1-cyanocyclobutanecarboxylate
https://www.benchchem.com/product/b1328054#physical-properties-like-boiling-point-and-density-of-methyl-1-cyanocyclobutanecarboxylate
https://www.benchchem.com/product/b1328054#physical-properties-like-boiling-point-and-density-of-methyl-1-cyanocyclobutanecarboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1328054?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

